Cas no 35556-81-1 (6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-4-one)

• Product Name: 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-4-one
• CAS No: 35556-81-1
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD11168368
• CID: 293265
• PubChem ID: 15212801
• Update Time: 2025-04-19

6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Carbazol-4-one,1,2,3,9-tetrahydro-6-methoxy-
• 6-methoxy-1,2,3,9-tetrahydrocarbazol-4-one
• 1,2,3,9-tetrahydro-6-methoxy-4H-Carbazol-4-one
• LogP
• 6-Methoxy-1,2,3,9-tetrahydro-carbazol-4-one
• 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-4-one
• 6-Methoxy-2,3-dihydro-1H-carbazol-4(9H)-one
• 35556-81-1
• 6-Methoxy-1,2,3,9-tetrahydro-4H-carbazol-4-one
• UIONPYATGROVHA-UHFFFAOYSA-N
• MFCD11168368
• CS-0340484
• Z336151236
• SCHEMBL6925320
• SB36801
• EN300-122963
• AKOS009208083
• DTXSID40570116

• MDL： MFCD11168368
• Inchi： 1S/C13H13NO2/c1-16-8-5-6-10-9(7-8)13-11(14-10)3-2-4-12(13)15/h5-7,14H,2-4H2,1H3
• InChI Key： UIONPYATGROVHA-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C1C=C(C=CC=1N2)OC

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09